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Compound of Interest

Compound Name: Cerec

Cat. No.: B1177376 Get Quote

For Immediate Implementation: A comprehensive guide to personal protective equipment

(PPE), operational procedures, and disposal plans for researchers, scientists, and drug

development professionals working with the CEREC® system.

This document provides crucial safety and logistical information for the handling of materials

associated with the CEREC® (Chairside Economical Restoration of Esthetic Ceramics)

system. Adherence to these guidelines is essential for ensuring a safe laboratory environment

and minimizing the risk of exposure to potentially hazardous materials.

Personal Protective Equipment (PPE) Requirements
The CEREC® workflow involves a variety of materials, each with specific PPE requirements.

The following table summarizes the recommended PPE for handling key components of the

system. It is imperative to consult the Safety Data Sheet (SDS) for each specific material

before use.
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Material Hazard
Hand
Protection

Eye/Face
Protection

Respiratory
Protection

CEREC Stone

BC

Dust inhalation

(Calcium

sulphate

semihydrate)

Not required

under normal

use

Not required

under normal

use

Dust mask with

particulate filter if

dust is

generated[1]

CEREC Blocs

(e.g., Feldspathic

ceramics,

Poly(methyl

methacrylate))

Dust/particle

inhalation, eye

contact

Impervious

gloves[2]

Safety glasses[2]

or face shield[3]
Dust respirator[2]

CEREC Bonding

Agents

Skin and eye

irritation

Protective

gloves[4][5]

Safety glasses or

goggles[5]

Not generally

required, ensure

good ventilation

Dentatec™

Cleaner and

Lubricant

Skin and eye

irritation

Nitrile rubber

gloves (≥ 0.7 mm

thickness)[6]

Eye/face

protection[6]

Not required

under normal

use[6]

CEREC

Optispray

Inhalation of

aerosolized

particles

Appropriate

protective gloves

Safety glasses or

goggles

Not specified, but

good ventilation

is crucial

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for laboratory safety. The following

procedural guidance outlines the key steps for a safe workflow.

Operational Protocol: Step-by-Step Guidance
Preparation:

Review the Safety Data Sheet (SDS) for all materials to be used.

Ensure a well-ventilated workspace.

Don the appropriate PPE as specified in the table above.
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Handling and Processing:

When milling or grinding ceramic blocks, use a system with an integrated suction extractor

to minimize dust formation.[1]

Avoid direct skin contact with uncured bonding agents and cleaning solutions.

Handle sharp instruments with care to prevent punctures.

Cleaning and Maintenance:

Clean spills immediately according to the SDS recommendations.[2]

When cleaning the milling unit with Dentatec™, wear appropriate gloves and eye

protection.

Regularly maintain the ventilation and suction systems to ensure optimal performance.

Disposal Plan
Proper disposal of waste materials is crucial to prevent environmental contamination and

ensure regulatory compliance.

Waste Material Disposal Method

Used Ceramic Blocks and Dust
Dispose of as solid waste in accordance with

local regulations.

Uncured Bonding Agents
Dispose of as chemical waste. Do not pour

down the drain.

Contaminated PPE (Gloves, masks, etc.)
Dispose of in designated laboratory waste

containers.

Empty Chemical Containers
Triple-rinse with a suitable solvent and dispose

of according to institutional guidelines.

Sharps (if applicable) Dispose of in a designated sharps container.
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Visualizing Safety Workflows
To further clarify the procedural steps, the following diagrams illustrate the logical relationships

in the handling protocol and emergency response.

CEREC® Material Handling Workflow

Preparation Handling & Processing Cleaning & Disposal

Review SDS Ensure Ventilation Don PPE Mill/Grind with Suction Avoid Skin Contact Clean Spills Immediately Maintain Equipment Segregate Waste Dispose per Protocol

Click to download full resolution via product page

Caption: A logical workflow for handling CEREC® materials, from preparation to disposal.
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Emergency Response for CEREC® Material Exposure

Immediate Actions

Follow-up

Exposure Occurs

Remove Contaminated PPE Wash Affected Area (Skin/Eyes) Move to Fresh Air (Inhalation)

Consult SDS for First Aid

Seek Medical Attention if Symptoms Persist

Report Incident

Click to download full resolution via product page

Caption: A flowchart outlining the immediate steps to take in case of accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-cerec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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